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Compound of Interest

2-Amino-5-bromothiazole
Compound Name:

hydrobromide

cat. No.: B1273002

An In-depth Technical Guide on the Core Chemical Properties of 2-Amino-5-bromothiazole
Hydrobromide

This guide provides a comprehensive overview of the chemical and physical properties,
experimental protocols, and applications of 2-Amino-5-bromothiazole hydrobromide, tailored
for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

2-Amino-5-bromothiazole hydrobromide is a heterocyclic organic compound widely used as
a biochemical reagent and a key intermediate in the synthesis of pharmaceuticals.[1][2] Its
structure, featuring a thiazole ring with an amino group and a bromine atom, makes it a
versatile building block for creating more complex, biologically active molecules.[3][4]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-Amino-5-
bromothiazole hydrobromide.
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Property

Value

Citations

CAS Number

61296-22-8

[S1E6]I718][e]

Molecular Formula

CsHsBrN2S-HBr (or

[A1051(81[e][10]

C3HaBrzN2S)

Molecular Weight 259.95 g/mol [51[71I8119]1[10]
White to tan or light yellow to

Appearance ] ] [6][8][10]
light brown crystalline powder

] ] 157.0 - 165 °C (with

Melting Point N (1178101 1][12]
decomposition)

Solubility Soluble in Methanol [8][12]

Purity Typically 295-98% [6191[12]

Sensitivity Hygroscopic [6][8]
Store in a dark, dry place at
room temperature. Some

Storage [51(8][12]

suppliers recommend cooler

temperatures (<15°C).

Experimental Protocols

Detailed methodologies for the synthesis and key reactions involving 2-Amino-5-
bromothiazole hydrobromide are crucial for its application in research and development.

Synthesis of the Free Base (2-Amino-5-bromothiazole)

The hydrobromide salt is often neutralized to its free base form for subsequent reactions.

e Protocol: A suspension of 2-amino-5-bromothiazole hydrobromide (30.0 g, 116.35 mmol)
is prepared in tetrahydrofuran (THF, 350 mL). Triethylamine (TEA, 24.1 mL, 174.53 mmol) is
added, and the mixture is stirred at room temperature for approximately 6 hours.[11][13]
Upon completion, the resulting precipitate (triethylammonium bromide) is removed by
filtration. The filtrate is then concentrated under reduced pressure to yield 2-amino-5-
bromothiazole, which can often be used without further purification.[11][13]
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Workflow: Neutralization to Free Base
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Caption: Workflow for the neutralization of the hydrobromide salt.

Use in Suzuki Coupling Reactions

The free base, 2-amino-5-bromothiazole, is a valuable precursor for forming carbon-carbon
bonds, such as in the Suzuki reaction, to synthesize more complex derivatives.
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e Protocol Overview: The synthesis involves a two-step process. First, 2-amino-5-
bromothiazole is reacted with an acid (e.g., 3-(furan-2-yl)propanoic acid) to form an amide.
[14][15] This intermediate is then subjected to a Suzuki coupling reaction with a boronic acid
(e.q., 4-fluorophenylboronic acid) in the presence of a palladium catalyst to yield the final,
more complex molecule.[14][15][16] This approach is used to create compounds with
potential anticancer activity.[15]

Application as a Synthetic Intermediate

[Z-Amino-S-bromothiazole HBD
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Caption: Synthetic pathway using the compound as a key intermediate.

Applications in Drug Discovery and Development

The 2-aminothiazole scaffold is recognized as a "privileged structure” in medicinal chemistry
due to its presence in numerous biologically active compounds.[17] Derivatives have shown a
wide range of pharmacological activities.

Anticancer and Antimicrobial Agents: 2-Amino-5-bromothiazole hydrobromide is a crucial
starting material for the synthesis of novel compounds with potential anticancer and
antimicrobial properties.[4][17] The thiazole ring is a core component of molecules designed
to inhibit microbial enzymes or modulate proteins involved in cancer cell proliferation.[17]

Anti-inflammatory Activity: Certain derivatives of 2-aminothiazole have demonstrated
significant anti-inflammatory effects, indicating their potential for treating inflammatory
disorders.[17]

Enzyme Inhibition: The versatile structure allows for modifications that can target specific
enzymes, making it a valuable scaffold for developing enzyme inhibitors.[17]

Alzheimer's Disease Research: There is emerging research suggesting that 2-Amino-5-
bromothiazole HBr may have therapeutic potential for Alzheimer's disease by inhibiting
p70S6 kinase, which can lead to increased autophagy and reduced (3-amyloid production.[7]

Broader Chemical Industry: Beyond pharmaceuticals, it has been used as an intermediate in
the creation of dyestuffs, fungicides, and other specialty chemicals.[18]
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Logical Flow: From Scaffold to Application
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Caption: Role of the 2-aminothiazole scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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